Cas no 135026-70-9 (3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester)
135026-70-9 structure
Product Name:3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester
CAS No:135026-70-9
MF:C11H8ClF3O3
MW:280.627633094788
CID:2152179
PubChem ID:20064726
Update Time:2025-09-23
3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester
- 135026-70-9
- methyl 3-chloro-2-oxo-3-[3-(trifluoromethyl)phenyl]propanoate
- AKOS014229812
- SCHEMBL270161
- DB-331149
- Methyl3-chloro-2-oxo-3-(3-(trifluoromethyl)phenyl)propanoate
- Methyl 3-chloro-2-oxo-3-(3-(trifluoromethyl)phenyl)propanoate
- 3-chloro-3-(3-trifluoromethyl-phenyl)-2-oxo-propionic acid methyl ester
- 3-chloro-2-oxo-3-(3-trifluoromethyl-phenyl)-propionic acid methyl ester
-
- Inchi: 1S/C11H8ClF3O3/c1-18-10(17)9(16)8(12)6-3-2-4-7(5-6)11(13,14)15/h2-5,8H,1H3
- InChI Key: NQKNKJHAHDPQLC-UHFFFAOYSA-N
- SMILES: ClC(C(C(=O)OC)=O)C1C=CC=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 280.0114063Da
- Monoisotopic Mass: 280.0114063Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 43.4Ų
3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109271-1g |
Methyl 3-chloro-2-oxo-3-(3-(trifluoromethyl)phenyl)propanoate |
135026-70-9 | 95% | 1g |
632.40 USD | 2021-06-17 | |
| Ambeed | A406187-1g |
Methyl 3-chloro-2-oxo-3-(3-(trifluoromethyl)phenyl)propanoate |
135026-70-9 | 95+% | 1g |
$614.0 | 2024-04-24 | |
| Crysdot LLC | CD12152225-1g |
Methyl 3-chloro-2-oxo-3-(3-(trifluoromethyl)phenyl)propanoate |
135026-70-9 | 95+% | 1g |
$762 | 2024-07-23 |
3-chloro-2-oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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